AbstractIn the present study, antibacterial micelles based on poly [5-(benzyloxy)-4-oxo-4H-pyran-2-yl] methyl acrylate/polyacrylic acid/chitosan(PBOPMA-PAA-Cs) terpolymer with suspended kojic acid groups was synthesized. For this purpose, first, protected kojic acid (BOP) was prepared by reaction of 5-hydroxy-2-hydroxymethyl-4 H-pyran-4-one with benzyl chloride. Subsequently, [5-(benzyloxy)-4-oxo-4H-pyran-2-yl] methyl acrylate(BOPMA) was prepared by esterification reaction between protected kojic acid hydroxyl groups and carboxylic groups related to acrylic acid. The initiator, [5-(benzyloxy)-4-oxo-4H-pyran-2-yl] methyl-2-bromo-2-methylpropanoate (BOPBr), was synthesized via acyl nucleophilic substitution. Polymerization of BOPMA by ATRP polymerization using initiator (BOPBr) was performed. The PBOPMA-PAA copolymer was prepared by free radical polymerization. In the final step, PBOPMA-PAA-Cs terpolymer was prepared by esterification reaction of the N-phthaloylated chitosan hydroxyl group with the carboxylic acid groups of the PBOPMA-PAA copolymer. Micelles with a size of 20 ± 5 nm were prepared from amphiphilic terpolymers and their morphology and size were evaluated by TEM and DLS, respectively. The structure, thermal stability, and morphology of synthesized compounds were confirmed by FT-IR, 1H-NMR, TGA, and SEM. Furthermore, in the study of antibacterial properties against gram-positive and negative bacteria, PBPMA, PBPMA-PAA, and PBPMA-PAA-Cs behaved differently, however, all three had good antibacterial properties compared to gentamicin and ampicillin.

AbstractThe nervous system is a vital component of the human body, and its dysfunction can have fatal consequences or severe adverse effects. After significant disabling conditions, the nervous system is not able to recover damaged parts. Schwann cells are needed in a short period to regenerate nerve cells, but they do not support axonal growth-permissive phenotype. In this regard, implanting growth factors, small molecules, stem cells, and biological macromolecules in peripheral nerve injury would promote axonal outgrowth. In this review, the nervous system, related injuries, and essential factors applied for nerve regeneration are systematically highlighted.

AbstractCarbon nanotubes (CNTs) have been used to prepare drug nanocarriers. Zinc (Zn) ions play a crucial role in biological processes. Polyethylene glycol (PEG) is a biopolymer used in the medical field. In this work, the synthesis of ion Zn-ion-functionalized CNTs/PEG nanocomposites is described. The prepared nanocomposites were characterized using the FE-SEM, FT-IR, XPS, and DSC techniques. The ability of the prepared nanocomposites to release the anticancer drug cisplatin (CP) was assessed. The cytotoxicity of the studied nanocomposites loaded or unloaded with CP toward HeLa cells was evaluated, and their capacity to inhibit the growth of the bacteria Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa was determined. The cytotoxicity tests show that HeLa cells showed considerably larger decrease in cell viability owing to exposure to CP compared to that owing to exposure to Zn-ion-functionalized CNTs/PEG nanocomposites.

AbstractAll bioresorbable polymeric implants are radiolucent, making them undetectable under the X-rays. Therefore, to improve their X-ray visibility, the high effective atomic number (Zeff) material such as Pt, Au, Ta, Ba, or its alloy are attached to the body of the bioresorbable implant. However, during the in vivo degradation, these bio-inert heavy metals can either detach or leach out from the lesion site and accumulate into the vital organ, leading to severe health complications. Thus, as a strategy, the novel biodegradable and radiopaque Mg alloy was produced to impart X-ray visibility in the biopolymer. Here, the Mg was alloyed with the optimized ratio of heavy metals, i.e., Zn and Y. The radiopaque Mg alloy was characterized and powdered to the size of 25–20 µm. Further, it was blended with radiolucent Poly-L-lactic acid (PLLA) and polycaprolactone (PCL) polymer. The Bi-axially expanded (BAE) tubes of PLLA/PCL and PLLA/PCL/Mg alloy (5% wt.) were extruded for fabricating cardiovascular stents. The BAE tube comparison studies were performed for thermal stability, wettability, surface roughness, and mechanical properties. The potential of 5% Mg alloy in the polymeric matrix was evaluated as a nucleating, reinforcing, and radiopaque agent. In vitro accelerated degradation study was performed in the physiological fluid to evaluate the pH variation and decomposition rate. Finally, in vitro biocompatibility was assessed by evaluating the behavior of L929 fibroblast cells, followed by the blood biocompatibility test on the blends.

AbstractIn this study, monodisperse spherical particles were synthesized by using hexachlorocyclotriphosphazene (HCCP) and 1-(2-Aminoethyl) piperazine (AEP) by the polycondensation reaction. Then, the surfaces of the synthesized nanospheres were functionalized with gold nanoparticles. Phz-AEP nanospheres and phz-AEP@Au nanocomposite were characterized by various methods. Drug release studies for the synthesized phz-AEP and phz-AEP@Au nanospheres were performed using a ribonucleic acid (RNA) and sodium diclofenac (NaDc). As a result of the release studies, the drug release kinetics of the nanospheres were investigated. Additionally, the antibacterial and antifungal effects of the synthesized phz-AEP and phz-AEP@Au nanocomposite spheres were tested.

AbstractIn this study, polyvinylpyrrolidone/sodium carboxymethyl cellulose (PVP/NaCMC) microspheres containing an antibiotic agent Mupirocin (MP) were prepared. The effect of polymer/polymer ratio, cross-linking time and drug/polymer (d/p) ratio was investigated on MP release. The best condition for the release of MP was found to be 79.2%. Polyhydroxy methacrylate (pHEMA) based microsphere-cryogel composite system was prepared in a disk form using microspheres with the best drug release profile. Surface and bulk structures of cryogel disks were identified with scanning electron microscopy (SEM). The best MP release was found in 82.7% of the microsphere-cryogel composite system.

AbstractThe core-shell structure conduit with conductive, antibacterial, and highly piezoelectric properties was designed and fabricated by a multi-step process. First, the shell structure was fabricated by rolling the co-electrospun mats of polycaprolactone/polyvinylidene fluoride and gelatin incorporated with polyaniline/graphene (PAG) nanocomposites. Then, the fabricated mats were filled with gelatin/chitosan hydrogels containing PAG and zinc oxide nanoparticles. Characterization of the intermediate materials and the final conduit revealed high electrical conductivity and remarkable output voltage for shell and core materials. MTT assay and antibacterial tests confirmed bioactivity and antibacterial properties of shells and cores. The results confirmed appropriateness of the conduit for nerve regeneration applications.

AbstractSpontaneous generation of native endogenous electric fields (EFs) after wounding is the hallmark of enhanced wound healing (WH). Focus has been given toward creation of smart technologies that provide an external EF. Piezoelectric based dressings when applied to wound sites can conveniently generate EF in response to body’s natural movement and promote WH. In this perspective, piezoelectric nanobiomaterials are gaining significant attention due to their high surface energy and complex cell-material interactions. This review discusses role of EF in WH simultaneously exploring their development and use for skin regeneration. Important properties of these materials and future directions are also discussed.

AbstractA series of nano-hydroxyapatite/polyl-lactic acid (n-HA/PLLA) three-dimensional nanofibrous composite scaffolds were synthesized by a new in-situ precipitation method combined with the frozen extraction using Ca(NO3)2·4H2O and (NH4)2HPO4 as the hydroxyapatite precursor. Combining SEM and XRD results showed that the HA nanoparticles were generated on the surface of the scaffolds and uniformly distributed throughout the material. The effects of the aging temperature and the amount of calcium phosphate solution on the morphology of resulting nanofiber composite scaffolds and fiber diameters were investigated. The results showed that uniform nanofibers were formed at low aging temperatures (−10 °C or less), while the fibers tended to flake and the support structure was more compact at high aging temperatures (5 °C or higher). The amount of added (NH4)2HPO4 had a similar effect on the nanofiber structure. The volume of the (NH4)2HPO4 solution and aging temperature used to prepare the composites also influenced the porosity, crystallinity, and mechanical properties of the final materials. In vitro bioactivity assays using simulated body fluid (SBF) showed that large amounts of low crystallinity carbonate hydroxyapatite (CHA) formed on the scaffolds after 14 days, indicating that the n-HA/PLLA nanofiber composite scaffolds have good bioactivity. This study shows that nHA effectively improved the biological activity of composite scaffolds.

AbstractMicroparticles hydrogel sensitive to reduction, pH and radiation composed of starch (St) and MnO2 NPs were synthesized, and loaded with Dox for in vitro treatment of MCF-7 cells. LE and EE values were obtained as 3.12 and 93.4%, respectively. In vitro drug release study revealed pH- and reduction-responsiveness drug release behavior of the DDS. The intracellular uptake of the St/MnO2 microparticles was verified through FITC dye conjugation. The St-MnO2/Dox microparticles exhibited higher anticancer activity than free Dox after 48 h as verified by MTT and DAPI staining assays. As results, combined chemoradiotherapy approach exhibited synergistic outcomes than chemotherapy alone.